2-Aminopyrimidine-5-carbonitrile

• IUPAC Name: 2-aminopyrimidine-5-carbonitrile
• InChI: InChI=1S/C5H4N4/c6-1-4-2-8-5(7)9-3-4/h2-3H,(H2,7,8,9)
• InChI Key: SEUSFEKWVIFWTN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=N1)N)C#N
• Molecular Formula: C5H4N4
• DSSTOX Substance ID: DTXSID20396795
• Molecular Weight: 120.11 g/mol
• CAS RN: 1753-48-6

Description

2-Aminopyrimidine-5-carbonitrile, also known as 2-amino-5-cyanopyrrole, is an organic compound. Its molecular formula is C4H3N3 and its structure contains a pyrimidine ring and a nitrile group. It is a colorless to yellowish solid, soluble in water and most organic solvents.

Synthesis Analysis

The synthesis of 2-Aminopyrimidine-5-carbonitrile derivatives has been achieved by the condensation of 4- (4-fluorophenyl/4-bromophenyl/isobutyl)-1,6-dihydro-1-methyl-2- (methylthio)-6-oxopyrimidine-5-carbonitrile with different aromatic amines using ethanol as solvent. Three different aldehydes were used in the synthesis.

Molecular Structure Analysis

The molecular structure of 2-Aminopyrimidine-5-carbonitrile consists of a pyrimidine ring and a nitrile group. The InChI code is 1S/C5H4N4/c6-1-4-2-8-5 (7)9-3-4/h2-3H, (H2,7,8,9) and the InChI key is SEUSFEKWVIFWTN-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

2-Aminopyrimidine-5-carbonitrile has a molecular weight of 120.11 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4. It has a rotatable bond count of 0. The topological polar surface area is 75.6 Ų. The exact mass is 120.043596145 g/mol and the monoisotopic mass is 120.043596145 g/mol. The complexity is 127.

Scientific Research Applications

Eco-friendly Synthesis Methods

Chitosan as a Catalyst : A study by Siddiqui et al. (2014) demonstrated the use of chitosan, a natural polymer, as an efficient and renewable catalyst for synthesizing 2-aminopyrimidine-5-carbonitrile derivatives. This method is notable for its eco-friendliness, operating under mild conditions and yielding products efficiently, representing a step forward in sustainable chemistry practices Siddiqui et al., 2014.

Novel Compound Synthesis

Bioassay Studies : Lavanya et al. (2010) conducted synthesis and bioassay studies of substituted-N-(5-cyanopyrimidin-4yl)benzamides derived from 4-Aminopyrimidine-5-carbonitrile. These compounds were evaluated for antimicrobial and antioxidant activities, showcasing the potential of 2-aminopyrimidine derivatives in developing new therapeutic agents Lavanya et al., 2010.

Triazolo[1,5-a]pyrimidine Derivatives : Ranjbar‐Karimi et al. (2010) explored the synthesis of 2-amino-5-hydroxy-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitriles and 2-(cyanoamino)-4-hydroxypyrimidine-5-carbonitriles. This work illustrates the versatility of 2-aminopyrimidine-5-carbonitrile in constructing complex heterocyclic structures, which could have various scientific and pharmaceutical applications Ranjbar‐Karimi et al., 2010.

Antimicrobial and Antioxidant Activities

Pyrazolo[3,4-d]pyrimidine Derivatives : A study by Rostamizadeh et al. (2013) focused on synthesizing 4-amino-6-aryl-2-phenylpyrimidine-5-carbonitrile derivatives, demonstrating their application in producing compounds with evaluated antibacterial activity. Such research highlights the potential of 2-aminopyrimidine-5-carbonitrile derivatives in developing new antimicrobial agents Rostamizadeh et al., 2013.

Green Chemistry and Microwave-Assisted Synthesis

Microwave-Assisted Synthesis : Karati et al. (2022) developed a microwave-assisted synthesis method for Schiff base congeners of pyrimidine nuclei, utilizing 2-aminopyrimidine-5-carbonitrile. This approach emphasizes the role of green chemistry in synthesizing novel compounds, offering an efficient, eco-friendly alternative to traditional methods Karati et al., 2022.

Safety And Hazards

2-Aminopyrimidine-5-carbonitrile is associated with several hazard statements including H302, H315, H319, H332, H335. Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and ensuring appropriate exhaust ventilation at places where dust is formed.

Future Directions

One of the future directions for 2-Aminopyrimidine-5-carbonitrile is in the field of solar cells. Quantum chemistry calculations of energies, geometries, electronic structures, polarizabilities, and hyperpolarizabilities of organic dye sensitizer 2-aminopyrimidine-5-carbonitrile were studied based on ab initio HF and Density Functional Theory (DFT) using the hybrid functionals B3LYP. The study suggests that 2-aminopyrimidine-5-carbonitrile could be used as a dye sensitizer in solar cells.